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Compound of Interest

Compound Name: Methyl 4-hydroxyhex-2-ynoate

Cat. No.: B043938 Get Quote

Welcome to the technical support center for the synthesis of Methyl 4-hydroxyhex-2-ynoate.

This guide is designed for researchers, scientists, and drug development professionals to

navigate the common challenges and side reactions encountered during this synthesis. Here,

we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed

protocols grounded in established chemical principles.

Introduction to the Synthesis
The synthesis of Methyl 4-hydroxyhex-2-ynoate typically involves the nucleophilic addition of

a lithium acetylide, derived from methyl propiolate, to butyraldehyde. This reaction, while

straightforward in principle, is often complicated by the inherent reactivity of the starting

materials and intermediates. This guide will address the most common side reactions and

provide strategies to maximize the yield and purity of the desired product.
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1. n-BuLi, THF, -78 °C
2. Butyraldehyde
3. H₃O⁺ workup
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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